3-(4-(aminomethyl)piperidin-1-yl)pyrazin-2(1H)-one

• IUPAC Name: 3-[4-(aminomethyl)piperidin-1-yl]-1H-pyrazin-2-one
• InChI: InChI=1S/C10H16N4O/c11-7-8-1-5-14(6-2-8)9-10(15)13-4-3-12-9/h3-4,8H,1-2,5-7,11H2,(H,13,15)
• InChI Key: AJQTWLQKIJLCQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C2=NC=CNC2=O
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

3-(4-(Aminomethyl)piperidin-1-yl)pyrazin-2(1H)-one, commonly referred to as AMPP, is a versatile and highly versatile organic compound. It is an important intermediate in the synthesis of many pharmaceuticals and other products. AMPP is also used in the manufacture of certain polymers, dyes, and other materials. This compound has been widely studied due to its potential applications in the fields of chemistry and biochemistry.

Scientific Research Applications

AMPP has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as the antifungal drug ketoconazole. It has also been used in the synthesis of various polymers, dyes, and other materials. Additionally, AMPP has been used to study the effects of various drugs on the human body, as well as to examine the effects of certain chemicals on the environment.

Mechanism of Action

The mechanism of action of AMPP is not fully understood. It is thought to act as an inhibitor of certain enzymes, including those involved in the metabolism of certain drugs. Additionally, AMPP has been shown to interact with certain receptors in the body, which may explain its ability to affect certain physiological processes.
Biochemical and Physiological Effects
AMPP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which may be beneficial in the treatment of certain diseases. Additionally, AMPP has been shown to interact with certain receptors in the body, which may explain its ability to affect certain physiological processes.

Advantages and Limitations for Lab Experiments

There are a number of advantages and limitations associated with the use of AMPP in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and use in a variety of experiments. Additionally, AMPP is relatively stable and can be stored for long periods of time. However, one of the main limitations is that it can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for the use of AMPP. One potential direction is in the development of new drugs and other materials. Additionally, AMPP could be used in the development of new polymers and other materials. Additionally, AMPP could be used to study the effects of certain chemicals on the environment. Finally, AMPP could be used to study the effects of certain drugs on the human body.